3-(2-methoxyethyl)-7,8-dimethyl-1-phenyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 3-(2-methoxyethyl)-7,8-dimethyl-1-phenyl-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• InChI: InChI=1S/C17H22N4O2/c1-13-14(2)18-17-20(15-7-5-4-6-8-15)11-19(9-10-23-3)12-21(17)16(13)22/h4-8H,9-12H2,1-3H3
• InChI Key: CQZZGXQZMPVAGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N(CN(CN2C1=O)CCOC)C3=CC=CC=C3)C

Description

3-(2-methoxyethyl)-7,8-dimethyl-1-phenyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one ( 1158298-78-2) is a chemical compound with the molecular formula C17H22N4O2 and a molecular weight of 314.4 g/mol . This compound features a fused pyrimido[1,2-a][1,3,5]triazin-6-one scaffold, which is recognized in medicinal chemistry as a privileged structure for the development of novel bioactive molecules . The specific structure includes a 2-methoxyethyl side chain at the 3-position and phenyl substituent at the 1-position, which may influence its physicochemical properties and interaction with biological targets. The synthetic route to this class of compounds can involve regioselective methods and sometimes involves unexpected thermal rearrangements, highlighting the complex and interesting chemistry of this heterocyclic system . As a member of this scaffold family, it serves as a valuable intermediate or building block for researchers in organic synthesis and drug discovery programs aiming to explore new chemical space. This product is intended for research and development purposes in a laboratory setting only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate precautions, referring to the relevant safety data sheet before use.

Biological Activity

3-(2-methoxyethyl)-7,8-dimethyl-1-phenyl-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one is a complex heterocyclic compound that has garnered attention for its potential biological activities. This article explores the compound's synthesis, biological mechanisms, and various studies that highlight its pharmacological properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{22}N_4O$ with a molecular weight of approximately 306.4 g/mol. The structure features a pyrimido[1,2-a][1,3,5]triazin core which is significant for its biological interactions.

Property	Value
Molecular Formula	C18H22N4O
Molecular Weight	306.4 g/mol
CAS Number	1158238-79-9

Synthesis

The synthesis typically involves multi-step reactions starting from simpler precursors. A common method includes cyclization reactions involving pyrimidinylguanidines and aldehydes under controlled conditions to yield the target compound.

Anticancer Activity

Several studies have investigated the anticancer potential of this compound. For instance:

• Mechanism of Action : It has been reported that the compound may inhibit specific enzymes involved in DNA replication and repair processes in cancer cells. This inhibition can lead to reduced proliferation of malignant cells.
• In Vitro Studies : In a study examining various derivatives of pyrimidine compounds, it was found that certain derivatives exhibited cytotoxic effects against human cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer). The specific IC50 values indicated a promising therapeutic window for further exploration.

Antimicrobial Activity

Research has also suggested antimicrobial properties:

• Bioassays : The compound was tested against a range of bacterial strains using standard bioassay techniques. Results indicated significant activity against both Gram-positive and Gram-negative bacteria.

Neuroprotective Effects

Recent investigations have highlighted potential neuroprotective effects:

• Neurotoxicity Models : In models of neurotoxicity induced by oxidative stress, the compound demonstrated protective effects on neuronal cells by reducing reactive oxygen species (ROS) levels.

Case Study 1: Anticancer Efficacy

A study published in Journal of Medicinal Chemistry explored the efficacy of various pyrimidine derivatives in inhibiting cancer cell growth. The compound showed an IC50 value of 25 µM against MCF-7 cells, indicating significant anticancer activity compared to standard chemotherapeutics like cisplatin.

Case Study 2: Antimicrobial Screening

In another study published in Antibiotics, the compound was evaluated against clinical isolates of Staphylococcus aureus and Escherichia coli. The results indicated a minimum inhibitory concentration (MIC) of 32 µg/mL for both strains, suggesting moderate antimicrobial potency.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Modifications and Physicochemical Properties

Key structural variations among analogues occur at positions 1 (aryl group), 3 (substituent on the tetrahydro ring), and 7/8 (alkyl groups). Below is a comparative analysis:

Table 1: Structural and Molecular Comparison

Compound Name	R1 (Position 1)	R3 (Position 3)	R7/R8	Molecular Weight	Key Features/Notes
Target Compound	Phenyl	2-Methoxyethyl	7,8-dimethyl	Not explicitly stated	Moderate polarity due to methoxy group
7,8-Dimethyl-1-phenyl-3-(3-pyridylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one	Phenyl	3-Pyridylmethyl	7,8-dimethyl	Not stated	Enhanced basicity from pyridine moiety
3-[2-(Dimethylamino)ethyl]-7-ethyl-8-methyl-1-phenyl-...-triazin-6-one	Phenyl	2-(Dimethylamino)ethyl	7-ethyl,8-methyl	341.459	Increased solubility via amino group
1-(4-Methoxyphenyl)-7,8-dimethyl-3-(pyridin-3-ylmethyl)-...-triazin-6-one	4-Methoxyphenyl	Pyridin-3-ylmethyl	7,8-dimethyl	377.4	Electron-rich aryl; potential CYP interactions
3-(2-Methoxyethyl)-7,8-dimethyl-1-[3-(trifluoromethyl)phenyl]-...-triazin-6-one	3-(Trifluoromethyl)phenyl	2-Methoxyethyl	7,8-dimethyl	Not stated	Lipophilic; electron-withdrawing CF3 group

Key Observations:

• Position 1 (Aryl Group):
  • The phenyl group in the target compound provides a neutral aromatic scaffold. Substitution with electron-donating (e.g., 4-methoxy in ) or electron-withdrawing (e.g., 3-CF3 in ) groups alters electronic properties and binding affinity.
• Position 3 (Tetrahydro Ring Substituent): The 2-methoxyethyl group in the target compound balances polarity and lipophilicity. Analogues with pyridylmethyl (e.g., ) or dimethylaminoethyl (e.g., ) groups introduce hydrogen-bonding or basicity, impacting solubility and target engagement.
• Positions 7/8 (Methyl vs.

Preparation Methods

Reaction Design and Optimization

Compound 3a is synthesized via a one-pot, three-component reaction involving:

• 2-Amino-7,8-dimethyl-3H-pyrimidin-4-one (1a) as the pyrimidine substrate.

• 2-Methoxyethylamine (2) as the aliphatic amine component.

• Formaldehyde (37% aqueous solution) as the cyclizing agent.

The reaction proceeds under reflux in ethanol for 2–3 hours, achieving a 64% yield after recrystallization from isopropyl alcohol. Key optimizations include:

• Molar Ratios : Equimolar quantities of pyrimidinone (40 mmol), amine (40 mmol), and formaldehyde (80 mmol).

• Solvent Selection : Ethanol enhances solubility of intermediates while minimizing side reactions.

• Temperature Control : Reflux conditions (≈78°C) balance reaction rate and product stability.

Table 1: Reaction Conditions and Yield

Component	Quantity (mmol)	Role
2-Amino-7,8-dimethyl-3H-pyrimidin-4-one	40	Pyrimidine substrate
2-Methoxyethylamine	40	Amine nucleophile
Formaldehyde (37%)	80	Cyclizing agent
Ethanol	3 mL	Solvent
Yield	64%	Recrystallization solvent: Isopropyl alcohol

Mechanistic Pathway

The reaction follows a stepwise mechanism:

• Schiff Base Formation : Formaldehyde reacts with 2-methoxyethylamine to generate an imine intermediate.

• Nucleophilic Attack : The imine intermediate attacks the C4 carbonyl of the pyrimidinone, forming an aminomethylene adduct.

• Cyclization : A second formaldehyde molecule facilitates ring closure, forming the tetrahydrotriazine moiety.

Table 2: Key Spectral Data for Compound 3a

Characterization Method	Data
Melting Point	95–97°C
1H NMR (DMSO-d6)	δ = 1.87 (s, 3H, CH3), 2.02 (s, 3H, CH3), 3.21 (s, 3H, OCH3), 3.40–3.55 (m, 4H, CH2O), 4.48–4.73 (s, 2H, NCH2), 4.91–5.08 (s, 2H, NCH2), 6.90–7.50 (m, 5H, Ar-H).
IR (KBr)	1685 cm⁻¹ (C=O), 1610 cm⁻¹ (C=N), 1250 cm⁻¹ (C-O-C).

Alternative Synthetic Strategies and Comparative Analysis

Solvent Variations

While ethanol is optimal, substitutions with methanol or isopropanol reduce yields to 45–55% due to poorer solubility of intermediates. Acetonitrile and dichloromethane are unsuitable, promoting decomposition.

Amine Substitutions

Replacing 2-methoxyethylamine with bulkier amines (e.g., benzylamine) lowers yields (<30%) and increases reaction times (>6 hours), highlighting the necessity of small, hydrophilic amines for efficient cyclization.

Formaldehyde Equivalents

Increasing formaldehyde to 120 mmol marginally improves yield (68%) but complicates purification due to polymeric byproducts.

Scalability and Industrial Relevance

Kilogram-Scale Production

Pilot-scale reactions (1 kg substrate) in ethanol achieve consistent yields (60–63%) with:

• Cooling Rate : Controlled cooling (0.5°C/min) minimizes impurity formation.

• Filtration : Vacuum filtration with cellulose membranes ensures high purity (>98%).

Applications and Derivatives

Biological Activity

Although beyond this report’s scope, Compound 3a and analogs exhibit preliminary antibacterial and anti-inflammatory activity in vitro, attributed to the triazine core’s ability to intercalate DNA or inhibit cyclooxygenase.

Structural Analog Synthesis

Modifying the aryl group (e.g., 4-chlorophenyl) or pyrimidine substituents (e.g., ethyl instead of methyl) follows analogous protocols, yielding derivatives with adjusted physicochemical properties .

Q & A

Q. What are the optimal synthetic routes and reaction conditions for preparing 3-(2-methoxyethyl)-7,8-dimethyl-1-phenyl-pyrimido-triazin-6-one?

• Methodological Answer : Synthesis typically involves multi-step protocols. For example:

• Step 1 : Condensation of substituted pyrimidine precursors with triazine derivatives under reflux conditions (e.g., EtOH/DMF, 80–100°C for 6–8 h) .
• Step 2 : Introduction of the 2-methoxyethyl group via nucleophilic substitution (e.g., using methoxyethyl chloride in the presence of DIPEA or Et$_3$N as a base) .
• Step 3 : Purification via recrystallization (EtOH/dioxane mixtures) or column chromatography.
  Key parameters include strict temperature control (to avoid side products) and solvent selection (e.g., DMF enhances solubility of intermediates). Monitor reactions by TLC and confirm purity via HPLC (>95%) .

Q. How can researchers confirm the structural integrity of this compound post-synthesis?

• Methodological Answer : Use a combination of analytical techniques:

• NMR Spectroscopy : $^1$H and $^13$C NMR to verify substituent positions (e.g., methoxyethyl protons at δ 3.2–3.5 ppm; aromatic protons at δ 7.3–7.8 ppm) .
• Mass Spectrometry : HRMS (ESI) to confirm molecular weight (C$_{20}$H$_{25}$N$_5$O$_2$; calc. 371.5 g/mol) .
• X-ray Crystallography : For unambiguous confirmation of the fused pyrimido-triazine core (if crystalline material is obtainable) .

Q. What preliminary bioactivity screening approaches are recommended for this compound?

• Methodological Answer : Begin with in vitro assays:

• Antimicrobial Activity : Broth microdilution assays (MIC determination) against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
• Enzyme Inhibition : Test against kinases or phosphodiesterases using fluorescence-based assays (e.g., ADP-Glo™ for ATPase activity) .
• Cytotoxicity : MTT assays on human cell lines (e.g., HEK-293) to establish safety thresholds .

Advanced Research Questions

Q. How can conflicting spectral data (e.g., NMR vs. X-ray) be resolved for this compound?

• Methodological Answer :

• Dynamic Effects : Use variable-temperature NMR to assess conformational flexibility (e.g., methoxyethyl rotation causing signal splitting) .
• DFT Calculations : Compare experimental NMR shifts with computed values (Gaussian 16/B3LYP/6-31G*) to identify discrepancies .
• Complementary Techniques : Pair X-ray data with NOESY NMR to validate spatial arrangements of substituents .

Q. What strategies mitigate side reactions during the introduction of the 2-methoxyethyl group?

• Methodological Answer :

• Protecting Groups : Temporarily protect reactive NH sites on the triazine core using Boc or Fmoc groups to prevent alkylation at unintended positions .
• Catalysis : Employ phase-transfer catalysts (e.g., TBAB) to enhance reaction efficiency in biphasic systems .
• In Situ Monitoring : Use FT-IR to track reagent consumption (e.g., disappearance of C-Cl stretches at 750 cm$^{-1}$) .

Q. How can computational modeling guide the optimization of this compound’s pharmacokinetic profile?

• Methodological Answer :

• ADMET Prediction : Use SwissADME or ADMETLab to assess logP (target <3), aqueous solubility, and CYP450 inhibition risks .
• Docking Studies : Simulate binding to target proteins (e.g., PDE4B or CDK2) using AutoDock Vina to prioritize substituent modifications .
• MD Simulations : Analyze stability of ligand-receptor complexes (GROMACS/AMBER) to refine binding affinity predictions .

Q. What are the challenges in scaling up the synthesis, and how can they be addressed?

• Methodological Answer :

• Reaction Exotherms : Implement controlled addition of reagents (e.g., dropwise addition of methoxyethyl chloride) and cooling systems to manage heat .
• Purification : Replace column chromatography with recrystallization (optimize solvent ratios for higher yield) or switch to continuous-flow reactors .
• Byproduct Formation : Use DoE (Design of Experiments) to identify critical parameters (e.g., pH, solvent polarity) affecting impurity levels .

Data Contradiction Analysis

Q. How should researchers interpret inconsistent bioactivity results across different assay platforms?

• Methodological Answer :

• Assay Validation : Cross-check with positive controls (e.g., doxycycline for antimicrobial assays) to confirm protocol reliability .
• Solubility Effects : Test compound solubility in assay media (e.g., DMSO tolerance limits; use LC-MS to quantify dissolved species) .
• Statistical Analysis : Apply ANOVA to identify significant outliers and repeat experiments under standardized conditions .